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Compound of Interest

Compound Name: Propylene glycol dibenzoate

Cat. No.: B099542 Get Quote

An In-Depth Technical Guide to Propylene Glycol Dibenzoates

This guide provides a comprehensive overview of propylene glycol dibenzoate, focusing on

its chemical identification, physical and chemical properties, production, and applications. It is

intended for researchers, scientists, and professionals in drug development and polymer

science. It is important to distinguish between two closely related compounds: Propylene
Glycol Dibenzoate and Di(propylene glycol) Dibenzoate, which are often discussed in similar

contexts. This guide will address both.

Di(propylene glycol) Dibenzoate (DPGDB)
Di(propylene glycol) dibenzoate, the more common of the two, is a high-solvating, polar

plasticizer.[1] It is recognized for its compatibility with a wide range of polar polymers and

rubbers and is considered an environmentally friendly alternative to phthalate plasticizers.[2]

Chemical Identification
Identifier Value

CAS Number 27138-31-4[3][4]

EINECS Number 248-258-5[3][4]

Molecular Formula C20H22O5[4]

Molecular Weight 342.39 g/mol [4]
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Synonyms and Trade Names
Type Name

Synonyms

Oxydipropyl dibenzoate, 2-[1-

(Benzoyloxy)propan-2-yloxy]propyl benzoate,

1,1'-Oxybis-2-propanol dibenzoate,

Oxybis(propane-1,2-diyl) dibenzoate, PPG-2

Dibenzoate.[4][5]

Trade Names

Benzoflex 9-88, K-Flex DP, Finsolv PG 22,

Kalama K-FLEX 850S, Oxsoft GPO, Polynt

DPGDB, Edenol DPGDB.[3][4][5][6]

Physicochemical Properties
Property Value

Appearance
Clear, colorless to pale yellow viscous liquid.[3]

[5]

Odor Mild, characteristic ester odor.[3][5]

Density 1.12 g/mL at 25 °C.

Boiling Point 232 °C at 5 mm Hg.

Melting Point -40°C.[3]

Flash Point > 110 °C (> 230 °F).[6]

Refractive Index 1.528 at 20 °C.[6]

Vapor Pressure <0.01 mm Hg at 20°C.[3]

Solubility Slightly soluble in water.[3]

LogP (Octanol-Water Partition Coefficient) 4.55 ± 0.15.[7]

Technical Specifications
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Parameter Limit

Assay 98% minimum.[1]

Moisture 0.1% maximum.[1]

Color (APHA) 80 maximum.[1]

Acidity (as Benzoic Acid) 0.1% maximum.[1]

Production Method
Di(propylene glycol) dibenzoate is synthesized via the esterification of dipropylene glycol with

benzoic acid.[3] This reaction is typically catalyzed and carried out under controlled

temperature and pressure to drive the formation of the diester.

Reactants

Process

Product
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Synthesis of Di(propylene glycol) Dibenzoate.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) Analysis
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A reverse-phase (RP) HPLC method can be used for the analysis of Di(propylene glycol)

dibenzoate.[4] This method is suitable for purity assessment and can be adapted for

preparative separation of impurities and for pharmacokinetic studies.

Column: Newcrom R1 (a reverse-phase column with low silanol activity).[4]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid.[4] For Mass

Spectrometry (MS) compatible applications, phosphoric acid should be replaced with formic

acid.[4]

Application: This liquid chromatography method is scalable and can be used for isolating

impurities in preparative separation.[4]
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Analytical workflow for DPGDB using HPLC.

Safety and Applications
Di(propylene glycol) dibenzoate has a low order of toxicity and is biodegradable.[7] It is not

mutagenic in the Ames test.[7] Due to its safety profile and plasticizing efficacy, it is used in a

variety of applications:

Polymers: As a plasticizer for PVC, plastisols, and castable polyurethanes.[5]

Adhesives and Sealants: Used in latex caulks and various adhesives to improve flexibility

and bonding.[1][5]

Coatings and Inks: Acts as a coalescent in latex coatings and a plasticizer in inks.[2]

Personal Care: Functions as an emollient and solvent in cosmetic formulations.
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Propylene Glycol Dibenzoate
This compound is the dibenzoate ester of propylene glycol (1,2-propanediol).

Chemical Identification
Identifier Value

CAS Number 19224-26-1[8]

Molecular Formula C17H16O4[8]

Molecular Weight 284.31 g/mol .[8]

Synonyms
Type Name

Synonyms

1-(benzoyloxy)propan-2-yl benzoate, propane-

1,2-diyl dibenzoate, 1,2-Propanediol,

dibenzoate.[8]

Physicochemical Properties
Property Value

Appearance Colorless clear liquid.[8]

Specific Gravity 1.157 - 1.163 at 25 °C.[8]

Boiling Point 232 °C at 12 mm Hg.[8]

Melting Point -3.0 °C.[8]

Flash Point 112.8 °C (235 °F).[8]

Refractive Index 1.542 - 1.547 at 20 °C.[8]

Solubility Insoluble in water; soluble in alcohol.[8]

Applications in Drug Development
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While Di(propylene glycol) dibenzoate has broader industrial applications, propylene glycol

itself is a widely used excipient in pharmaceutical formulations, including oral, topical, and

injectable medications.[9][10] It serves as a solvent, stabilizer, and cosolvent.[10] Its metabolic

pathway involves oxidation to lactic acid.[10] The dibenzoate ester form, Propylene Glycol
Dibenzoate, is primarily used as a skin-conditioning agent in cosmetics and as a plasticizer.[8]

Its direct use as a pharmaceutical excipient is less common than propylene glycol itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemceed.com [chemceed.com]

2. adakem.com [adakem.com]

3. atamankimya.com [atamankimya.com]

4. Di(propylene glycol) dibenzoate | SIELC Technologies [sielc.com]

5. Dipropylene glycol dibenzoate - Hazardous Agents | Haz-Map [haz-map.com]

6. dipropylene glycol dibenzoate, 27138-31-4 [thegoodscentscompany.com]

7. Environmental safety assessment of dipropylene glycol dibenzoate | Environmental
Toxicology and Chemistry | Oxford Academic [academic.oup.com]

8. parchem.com [parchem.com]

9. ema.europa.eu [ema.europa.eu]

10. drugs.com [drugs.com]

To cite this document: BenchChem. [Propylene glycol dibenzoate CAS number and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-
and-synonyms]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ema.europa.eu/en/documents/report/propylene-glycol-used-excipient-report-published-support-questions-and-answers-propylene-glycol-used-excipient-medicinal-products-human-use_en.pdf
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.benchchem.com/product/b099542?utm_src=pdf-body
https://www.benchchem.com/product/b099542?utm_src=pdf-body
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://www.benchchem.com/product/b099542?utm_src=pdf-custom-synthesis
https://chemceed.com/wp-content/uploads/2017/03/Dipropylene-glycol-dibenzoate-TechDataSheet.pdf
https://adakem.com/wp-content/uploads/2023/09/DiPropylene-Glycol-DiBenzoate.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=2565&id2=10915
https://sielc.com/dipropylene-glycol-dibenzoate
https://haz-map.com/Agents/20647
https://www.thegoodscentscompany.com/data/rw1107511.html
https://academic.oup.com/etc/article-abstract/1/4/337/7887334?redirectedFrom=fulltext
https://academic.oup.com/etc/article-abstract/1/4/337/7887334?redirectedFrom=fulltext
https://parchem.com/chemical-supplier-distributor/propylene-glycol-dibenzoate-010794
https://www.ema.europa.eu/en/documents/report/propylene-glycol-used-excipient-report-published-support-questions-and-answers-propylene-glycol-used-excipient-medicinal-products-human-use_en.pdf
https://www.drugs.com/inactive/propylene-glycol-270.html
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/product/b099542#propylene-glycol-dibenzoate-cas-number-and-synonyms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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